Cas no 5396-09-8 (3-Hexanol,2,3,5,5-tetramethyl-)

• Product Name: 3-Hexanol,2,3,5,5-tetramethyl-
• CAS No: 5396-09-8
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 383015
• PubChem ID: 219527
• Update Time: 2025-04-19

3-Hexanol,2,3,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol,2,3,5,5-tetramethyl-
• 3-Hexanol,2,3,5,5-tetramethyl;3-Hexanol,3,5,5-tetramethyl;
• 5396-09-8
• SCHEMBL12558810
• DTXSID30277142
• NSC941
• NSC-941
• 3-Hexanol,3,5,5-tetramethyl-
• 2,3,5,5-tetramethylhexan-3-ol

• Inchi： 1S/C10H22O/c1-8(2)10(6,11)7-9(3,4)5/h8,11H,7H2,1-6H3
• InChI Key： KTSYBVKVNWGHBC-UHFFFAOYSA-N
• SMILES： OC(C)(C(C)C)CC(C)(C)C

Computed Properties

• Exact Mass: 158.16700
• Monoisotopic Mass: 158.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.826
• Boiling Point: 176.6°Cat760mmHg
• Flash Point: 64.4°C
• Refractive Index: 1.433
• PSA: 20.23000
• LogP: 2.82960